2-{[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]thio}-1,3-benzothiazole

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(2,3-dimethylindol-1-yl)ethanone
• InChI: InChI=1S/C19H16N2OS2/c1-12-13(2)21(16-9-5-3-7-14(12)16)18(22)11-23-19-20-15-8-4-6-10-17(15)24-19/h3-10H,11H2,1-2H3
• InChI Key: WWJCFQXNJMCYHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=CC=CC=C12)C(=O)CSC3=NC4=CC=CC=C4S3)C
• Molecular Formula: C19H16N2OS2
• Molecular Weight: 352.5 g/mol

Description

2-{[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]thio}-1,3-benzothiazole is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as DIMBOA-T, and it is a derivative of benzothiazole.

Mechanism of Action

The mechanism of action of 2-{[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]thio}-1,3-benzothiazole is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of cancer cells, parasites, and bacteria.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, disrupt the mitochondrial membrane potential, and inhibit the activity of various enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]thio}-1,3-benzothiazole in lab experiments include its high potency, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and its limited stability under certain conditions.

Future Directions

There are several potential future directions for the research and development of 2-{[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]thio}-1,3-benzothiazole. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Development of more efficient synthesis methods for the compound.
3. Exploration of the potential applications of the compound in the treatment of other diseases.
4. Investigation of the compound's potential as a lead compound for the development of new drugs.
5. Studies to optimize the pharmacokinetic and pharmacodynamic properties of the compound.
In conclusion, this compound is a synthetic compound that has shown significant potential in scientific research. Its antimicrobial, antiparasitic, and anticancer activities make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of 2-{[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]thio}-1,3-benzothiazole involves the reaction of 2-mercaptobenzothiazole with 2,3-dimethylindole-1-carbaldehyde in the presence of a suitable oxidant. The reaction is carried out under mild conditions, and the yield of the product is high.

Scientific Research Applications

2-{[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]thio}-1,3-benzothiazole has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit significant antimicrobial, antiparasitic, and anticancer activities.